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Technical Support Center: The Mentos Geyser
Experiment
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals utilizing the principles

of the Mentos and soda reaction in experimental setups. The following information will help

prevent premature reactions and ensure controlled, reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is the underlying scientific principle of the Mentos and soda reaction?

A1: The phenomenon is a physical process, not a chemical reaction.[1][2] It is driven by rapid

carbon dioxide (CO2) degassing from a carbonated beverage, a process known as nucleation.

The microscopically rough surface of a Mentos candy is covered in tiny pits and crevices that

act as nucleation sites.[3][4][5][6] When the candy is dropped into the soda, these sites provide

a surface for the dissolved CO2 to rapidly form bubbles, leading to the characteristic eruption.

[3][6]

Q2: Why is a premature reaction occurring before I can initiate my experiment?

A2: A premature reaction is typically caused by uncontrolled nucleation. This can happen if the

Mentos come into contact with the soda before the intended time, or if the soda is agitated,

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1671302?utm_src=pdf-interest
https://www.youtube.com/shorts/qVUfiM_M7Cs
https://www.sciencebuddies.org/stem-activities/diet-coke-mentos
https://www.youtube.com/watch?v=G_l20m8cQzU
https://www.youtube.com/watch?v=usDy8-xFYKk
https://consent.youtube.com/m?continue=https%3A%2F%2Fm.youtube.com%2Fshorts%2Fuulf4_6evPc%3Fcbrd%3D1&gl=NL&m=1&pc=yt&cm=2&hl=en&src=1
https://stevespangler.com/experiments/original-mentos-diet-coke-geyser/
https://www.youtube.com/watch?v=G_l20m8cQzU
https://stevespangler.com/experiments/original-mentos-diet-coke-geyser/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


which can cause spontaneous degassing.[7][8] The temperature of the soda also plays a

critical role; warmer soda has lower CO2 solubility, making it more prone to rapid fizzing.[7][9]

[10]

Q3: How does the type of soda affect the reaction?

A3: Diet sodas, particularly Diet Coke, are known to produce a more vigorous eruption.[3][11]

This is attributed to the presence of artificial sweeteners like aspartame, which reduce the

surface tension of the liquid more effectively than sugar.[3][12] Lower surface tension allows for

faster bubble formation and a more dramatic geyser. Sodas with higher levels of carbonation

will also produce larger eruptions.[3]

Q4: Can the surface of the Mentos be modified to control the reaction?

A4: Yes. The reaction intensity is directly related to the number of available nucleation sites on

the Mentos' surface.[3][4] Soaking the Mentos in water or other liquids can fill these

microscopic pits, leading to a significantly reduced or delayed reaction.[13] Conversely,

crushing the Mentos increases the surface area but can result in a less focused and potentially

less high eruption as the pieces don't sink as uniformly.[2] Some colored versions of Mentos

have a wax coating that can inhibit the nucleation process.[14]
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Issue Probable Cause Recommended Solution

Reaction starts before all

Mentos are added.

Accidental contact of Mentos

with soda during setup.

Utilize a release mechanism,

such as a paper tube and card,

to hold the Mentos above the

bottle opening until the desired

moment of initiation.[2][14][15]

Soda fizzes over when

opened.

Agitation of the soda bottle

prior to the experiment.

Handle the soda bottle gently

and avoid shaking or dropping

it. Allow the soda to sit

undisturbed before opening.

Inconsistent reaction intensity

between trials.
Variation in soda temperature.

Store all soda bottles for the

experiment in the same

temperature-controlled

environment. For a less volatile

initial state, use chilled soda,

as CO2 is more soluble at

lower temperatures.[9][10][16]

Slow, weak, or non-existent

reaction.

Mentos surface is

compromised (e.g., wet or

coated).

Ensure the Mentos are dry and

have not been handled

excessively. Use fresh,

uncoated Mentos for a robust

reaction.[13]

Experimental Protocols
Protocol 1: Controlled Initiation of the Mentos Geyser
Objective: To achieve a controlled and vigorous eruption for experimental purposes.

Materials:

2-liter bottle of diet soda, stored at room temperature

1 roll of mint Mentos (at least 7 candies)
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Paper tube with a diameter slightly larger than the Mentos

Index card

Procedure:

Carefully open the 2-liter bottle of diet soda and place it on a stable, level surface.

Load the desired number of Mentos (e.g., 7) into the paper tube.

Place the index card over the open end of the tube to hold the Mentos inside.

Invert the tube and place it on top of the open soda bottle, aligning the tube's opening with

the bottle's opening.

When ready to initiate the reaction, swiftly remove the index card, allowing all the Mentos to

drop into the soda simultaneously.

Observe and record the reaction.

Protocol 2: Demonstrating the Prevention of a Reaction
Objective: To show how modifying the Mentos surface can prevent a premature or vigorous

reaction.

Materials:

Two 2-liter bottles of diet soda from the same batch and stored at the same temperature.

Two sets of 7 mint Mentos.

A beaker of water.

Two paper tubes and index cards.

Procedure:

For the control, follow the procedure outlined in Protocol 1.
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For the experimental variable, soak the second set of 7 Mentos in the beaker of water for at

least 5 minutes.

Carefully remove the wet Mentos and load them into the second paper tube.

Following the same procedure as the control, release the wet Mentos into the second bottle

of soda.

Compare the intensity and height of the two eruptions. A significantly diminished reaction is

expected with the pre-soaked Mentos.[13]

Quantitative Data Summary
The following tables summarize key quantitative variables that influence the Mentos geyser

reaction.

Table 1: Effect of Soda Temperature on Reaction Intensity

Soda Temperature CO2 Solubility Reaction Vigor Geyser Height

Cold (~4°C) High[9][10]
Slower, less

vigorous[17]
Lower

Room Temperature

(~20°C)
Medium Vigorous High

Warm (~30°C) Low[7][9]
Very vigorous, rapid[3]

[6][18]
Highest

Table 2: Effect of the Number of Mentos on Geyser Height (2-Liter Diet Coke)

Number of Mentos Relative Geyser Height

1 Low

3 Medium

5 High

7+ Very High (potential for plateau)
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Visualizations

Diagram 1: Experimental Workflow for Controlled Reaction
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Diagram 1: A step-by-step workflow for a controlled Mentos experiment.

Diagram 2: Factors Influencing Premature Reaction
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Diagram 2: Key factors that can lead to a premature reaction and their mitigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671302?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

